![molecular formula C8H12ClN3OS B1486624 3-Chloro-4-(4-methoxypiperidin-1-yl)-1,2,5-thiadiazole CAS No. 1157572-09-2](/img/structure/B1486624.png)
3-Chloro-4-(4-methoxypiperidin-1-yl)-1,2,5-thiadiazole
Overview
Description
3-Chloro-4-(4-methoxypiperidin-1-yl)-1,2,5-thiadiazole, also known as 3C4MTPT, is an organic compound that has been studied for its potential applications in scientific research and lab experiments. It is an aromatic compound, which is a type of molecule that has a ring-shaped structure and is composed of alternating double and single bonds. 3C4MTPT has been used in a variety of research applications, including as a reagent in organic synthesis and as a ligand for transition metal catalysts. It has also been studied for its biochemical and physiological effects, as well as its potential advantages and limitations for lab experiments.
Scientific Research Applications
Antimicrobial Applications
Research highlights the antimicrobial potential of thiadiazole derivatives. For instance, compounds synthesized from thiadiazole structures have been tested against various bacterial and fungal strains, showing moderate to significant activity. This indicates the role of thiadiazole derivatives in developing new antimicrobial agents, which could be crucial in addressing antibiotic resistance issues.
Synthesis of Novel Compounds
Several studies focus on the synthesis of novel compounds incorporating thiadiazole, aiming at potential applications in drug development and as lead compounds for further pharmaceutical research. These synthesized compounds, characterized by their structural novelty, are subjects for further investigation into their biological activities.
- (Fan et al., 2010)
- (Gür et al., 2020)
Potential in Medicinal Chemistry
Thiadiazole derivatives have been explored for their potential in medicinal chemistry, including activities such as antiproliferative and antimicrobial properties. This underscores the versatility of thiadiazole structures in contributing to the discovery and development of new therapeutic agents.
properties
IUPAC Name |
3-chloro-4-(4-methoxypiperidin-1-yl)-1,2,5-thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12ClN3OS/c1-13-6-2-4-12(5-3-6)8-7(9)10-14-11-8/h6H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVPQBLVHQCRASL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=NSN=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClN3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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